Cas no 65445-62-7 (N-Nitroso Nipecotic Acid)

• Product Name: N-Nitroso Nipecotic Acid
• CAS No: 65445-62-7
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 506750
• Update Time: 2025-10-29

N-Nitroso Nipecotic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylicacid, 1-nitroso-
• N-Nitroso Nipecotic Acid
• 1-nitroso-3-Piperidinecarboxylic acid
• 1-nitrosopiperidine-3-carboxylic acid
• N-Nitroso Nipecotic

• Inchi： 1S/C6H10N2O3/c9-6(10)5-2-1-3-8(4-5)7-11/h5H,1-4H2,(H,9,10)
• InChI Key： YGOAQYQGTQBALO-UHFFFAOYSA-N
• SMILES： OC(C1CN(CCC1)N=O)=O

Computed Properties

• Exact Mass: 158.069
• Monoisotopic Mass: 158.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70A^2

Experimental Properties

• Density: 1.46
• Boiling Point: 390.7°C at 760 mmHg
• Flash Point: 190.1°C
• Refractive Index: 1.606

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on N-Nitroso Nipecotic Acid

N-Nitroso Nipecotic Acid (CAS No. 65445-62-7): A Comprehensive Overview

N-Nitroso Nipecotic Acid, identified by the CAS registry number 65445-62-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of nipecotic acid, which itself is a cyclic amino acid with a unique structure. The addition of the nitroso group (-N=O) to the nipecotic acid backbone introduces distinct chemical properties, making it a subject of interest for both academic research and industrial applications.

The molecular structure of N-Nitroso Nipecotic Acid consists of a six-membered ring containing one oxygen atom and one nitrogen atom. The nitroso group is attached to the nitrogen atom, which imparts unique electronic properties to the molecule. This structure allows for various chemical reactivity and biological interactions, making it a valuable compound in drug discovery and material science.

Recent studies have explored the potential of N-Nitroso Nipecotic Acid in medicinal chemistry. Researchers have investigated its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The compound's ability to act as a nitrosating agent has been highlighted in several publications, where it has been used to modify other molecules, enhancing their pharmacokinetic profiles.

In terms of synthesis, N-Nitroso Nipecotic Acid can be prepared through various methods, including nitrosation reactions and cyclization processes. One common approach involves the reaction of nipecotic acid with sodium nitrite under specific conditions to introduce the nitroso group. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The physical properties of N-Nitroso Nipecotic Acid include a melting point of approximately 230°C and a solubility profile that makes it suitable for various solvent systems. These characteristics are crucial for its application in pharmaceutical formulations and analytical chemistry.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of N-Nitroso Nipecotic Acid. Results indicate that under aerobic conditions, the compound exhibits moderate biodegradation rates, suggesting its potential impact on ecosystems if released into the environment. Regulatory agencies have thus recommended careful handling and disposal practices to minimize environmental risks.

In conclusion, N-Nitroso Nipecotic Acid (CAS No. 65445-62-7) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as an important tool in modern chemistry. As research continues to uncover its full potential, this compound is expected to play an increasingly significant role in both academic and industrial settings.